7-(Benzyloxy)naphthalene-2-carbonitrile

• CAS RN: 590369-74-7
• Molecular Formula: C18H13NO
• Molecular Weight: 259.3 g/mol
• IUPAC Name: 7-phenylmethoxynaphthalene-2-carbonitrile
• InChI: InChI=1S/C18H13NO/c19-12-15-6-7-16-8-9-18(11-17(16)10-15)20-13-14-4-2-1-3-5-14/h1-11H,13H2
• InChI Key: WWZYNCFZHGWEOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC3=C(C=CC(=C3)C#N)C=C2

Description

7-(Benzyloxy)naphthalene-2-carbonitrile is a useful research compound. Its molecular formula is C18H13NO and its molecular weight is 259.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (151 mg, 60% in mineral oil, 3.77 mmol) is added to a stirring solution of 7-hydroxy-2-naphthonitrile (530 mg, 3.14 mmol) in DMSO (10 mL). After the bubbling subsides, benzyl bromide (448 μL, 3.77 mmol) is added and the resulting mixture is allowed to stir for 4 hours. The reaction mixture is poured into water and extracted with ether. The ether layer is dried (Na2SO4), filtered, and concentrated to dryness. The product is purified by column chromatography (step gradient, 25 to 50% CH2Cl2 in hexanes) to give 7-benzyloxy-2-naphthonitrile (735 mg, 90%) as a white solid. HRMS (EI) calculated for C18H13NO: 259.0997, found 259.0993.